Cas no 53562-50-8 (2-methyl-3-Thiophenecarbonitrile)

• Product Name: 2-methyl-3-Thiophenecarbonitrile
• CAS No: 53562-50-8
• MF: C₆H₅NS
• MW: 123.175599813461
• CID: 2134259
• PubChem ID: 12565787
• Update Time: 2025-04-21

2-methyl-3-Thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-Thiophenecarbonitrile
• 2-methylthiophene-3-carbonitrile
• QIHQWIAXCSASJY-UHFFFAOYSA-N
• AB71665
• 53562-50-8
• 2-methyl-3-cyanothiophene
• 2-Methyl-thiophene-3-carbonitrile
• DA-25903
• cyano methylthiophene
• SCHEMBL765342

• Inchi： 1S/C6H5NS/c1-5-6(4-7)2-3-8-5/h2-3H,1H3
• InChI Key： QIHQWIAXCSASJY-UHFFFAOYSA-N
• SMILES： S1C=CC(C#N)=C1C

Computed Properties

• Exact Mass: 123.01427034g/mol
• Monoisotopic Mass: 123.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds